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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel formate as a
precursor for creating conductive nickel and nickel oxide layers in printed electronics. The
protocols outlined below are based on established research and are intended to serve as a
guide for developing and optimizing processes for various applications, including flexible
electronics, sensors, and photovoltaic devices.

Introduction to Nickel Formate in Printed
Electronics

Nickel formate (Ni(HCOO)2) is a metal-organic compound that serves as a precursor in the
formulation of Metal-Organic Decomposition (MOD) inks. These inks offer a particle-free
solution for depositing nickel and nickel oxide films, which can be advantageous over
nanoparticle-based inks by avoiding issues like nozzle clogging in inkjet printers and offering
potentially smoother final film morphologies. Upon thermal decomposition, nickel formate
breaks down into metallic nickel or nickel oxide, depending on the sintering atmosphere. The
addition of ligands, such as amines, can significantly lower the decomposition temperature,
making it compatible with flexible, low-temperature substrates like polyimide.

Ink Formulations
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The formulation of a stable and printable nickel formate-based ink is crucial for achieving

desired film properties. The following tables summarize different ink compositions and their

reported properties.

Table 1: Nickel Formate-Based Ink Compositions for Conductive Nickel Films

. . Sintering
Precursor Additives/Li Reported L
Solvents o Temperatur Citation
System gands Resistivity
e (°C)
) Ethanol, )
Nickel Ethanolamine
Ethylene ) ) 102.4 pQ-cm 250 [1]
Formate , Formic Acid
Glycol
_ _ Triethylenetet
Nickel-Amine - )
Not specified ramine 460 pQ-cm 230 [2]
Complex
(TETA)

Table 2: Nickel Nanoparticle-Based Paste for Screen Printing (for comparison)

Sintering
. ) . . Reported o
Filler Material Binder/Vehicle L Temperature Citation
Resistivity .
(°C)
Bimodal Nickel -~
Not specified 122 pQ-cm 600 [3]

Nanoparticles

Experimental Protocols
Protocol 1: Formulation of a Low-Temperature Nickel

Formate MOD Ink

This protocol describes the formulation of a nickel formate-based ink that can be sintered at

relatively low temperatures, making it suitable for flexible substrates.

Materials:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.researchgate.net/publication/374196686_Formulating_nickel_metal_organic_decomposition_ink_with_low_sintering_temperature_and_high_conductivity_for_ink_jet_printing_applications
http://article.sapub.org/10.5923.j.materials.20211101.03.html
https://www.researchgate.net/figure/The-procedure-for-the-formulation-of-a-conductive-paste_fig1_341401781
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/product/b3367021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Nickel(Il) formate dihydrate

» Ethanolamine

e Formic acid

» Ethanol

o Ethylene glycol

Equipment:

e Magnetic stirrer and stir bar

o Beakers and graduated cylinders
e Syringe filters (0.45 um)
Procedure:

o Prepare a mixed solvent of ethanol and ethylene glycol. The exact ratio can be optimized for
desired viscosity and drying characteristics.

» Dissolve nickel(ll) formate dihydrate in the mixed solvent to achieve the desired nickel
concentration.

e Add ethanolamine as a complexing agent and stabilizer. A molar ratio of nickel formate to
ethanolamine can be varied to optimize the decomposition temperature and film quality.[1]

 Introduce a small amount of formic acid, which can aid in the reduction process during
sintering.[1]

 Stir the mixture at room temperature until all components are fully dissolved, resulting in a
clear solution.

« Filter the ink through a 0.45 um syringe filter to remove any particulates before printing.

Protocol 2: Inkjet Printing of Nickel Formate Ink
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This protocol outlines the general procedure for depositing the formulated nickel formate ink
using an inkjet printer.

Equipment:

« Inkjet printer with a compatible printhead (e.g., piezoelectric)

o Substrate (e.g., polyimide film, glass)

o Substrate cleaning materials (e.g., isopropanol, deionized water)

Procedure:

o Substrate Preparation: Thoroughly clean the substrate with isopropanol and deionized water,
followed by drying with nitrogen or in an oven. A plasma treatment can be used to improve
surface wettability.

 Ink Loading: Fill a clean ink cartridge with the formulated nickel formate ink.

e Printing Parameters:

[¢]

Set the printhead nozzle temperature (if applicable) to optimize ink viscosity.

[¢]

Adjust the substrate temperature to control ink drying and spreading.

[e]

Define the desired pattern and printing resolution in the printer software.

o

Optimize printing parameters such as drop spacing and print speed to achieve uniform
lines and films.

« Printing: Print the desired pattern onto the prepared substrate. Multiple printing passes may
be required to achieve the desired film thickness.

Protocol 3: Thermal Sintering of Printed Nickel Formate
Films

This protocol describes the crucial post-printing step of converting the dried ink into a
conductive nickel film.
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Equipment:

e Tube furnace or convection oven with controlled atmosphere capabilities
e Gas supply (e.g., forming gas (N2/H2), nitrogen, or air)

Procedure:

» Drying: After printing, dry the sample at a low temperature (e.g., 80-100 °C) to remove
residual solvents.

» Sintering Profile:
o Place the dried sample in the furnace.

o Purge the furnace with the desired atmosphere. For conductive nickel films, a reducing
atmosphere like forming gas (e.g., 5% Hz in N2) is typically used to prevent oxidation.[4]
For nickel oxide films, sintering is performed in air.[5]

o Ramp up the temperature to the target sintering temperature (e.g., 250 °C for the low-
temperature formulation).[1]

o Hold at the sintering temperature for a specific duration (e.g., 30-60 minutes) to allow for
complete decomposition of the nickel formate and formation of the metallic film.

o Cool down the furnace to room temperature under the same controlled atmosphere.

Visualizations
Experimental Workflow for Conductive Nickel Film
Fabrication

The following diagram illustrates the overall workflow from ink formulation to the final sintered
conductive film.
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Printing Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Nickel Formate in
Printed Electronics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3367021#use-of-nickel-formate-in-printed-
electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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